![molecular formula C21H14BrN3O3S B265320 1-(3-Bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B265320.png)
1-(3-Bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Overview
Description
1-(3-Bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule is a derivative of chromeno[2,3-c]pyrrole-3,9-dione, which is known for its diverse biological activities, including anticancer, antifungal, and antibacterial properties. The addition of 3-bromophenyl and 5-methyl-1,3,4-thiadiazol-2-yl groups to the chromeno[2,3-c]pyrrole-3,9-dione scaffold has resulted in a new compound with enhanced pharmacological properties.
Mechanism of Action
The mechanism of action of 1-(3-Bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the inhibition of various signaling pathways that are involved in cancer progression. This compound has been reported to inhibit the PI3K/Akt/mTOR signaling pathway, which is known to play a crucial role in cancer cell survival and proliferation. In addition, this compound has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
This compound has been reported to have several biochemical and physiological effects. This compound has been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and transcription. In addition, this compound has been reported to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-(3-Bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potent anticancer activity. This compound has been shown to have activity against various cancer cell lines, which makes it a promising candidate for further development as an anticancer agent. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 1-(3-Bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One of the areas of research is the development of more potent derivatives of this compound with improved solubility and pharmacokinetic properties. In addition, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in other diseases, such as inflammation and neurodegenerative disorders. Finally, more studies are needed to evaluate the safety and toxicity of this compound in vivo.
In conclusion, this compound is a promising compound with potent anticancer activity and several biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 1-(3-Bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been reported in the literature. One of the methods involves the reaction of 3-bromoaniline with 2-cyanoacetamide in the presence of a base to form 3-bromo-N-(2-cyanoethyl)aniline. This intermediate is then reacted with 5-methyl-1,3,4-thiadiazol-2-amine to form 3-bromo-N-(2-cyanoethyl)-5-methyl-1,3,4-thiadiazol-2-amine. The final step involves the reaction of 3-bromo-N-(2-cyanoethyl)-5-methyl-1,3,4-thiadiazol-2-amine with 2-hydroxy-1,4-naphthoquinone in the presence of a base to form this compound.
Scientific Research Applications
1-(3-Bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been extensively studied for its potential therapeutic applications. One of the major areas of research is its anticancer activity. Several studies have reported that this compound has potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. The mechanism of action of this compound involves the induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis.
properties
Molecular Formula |
C21H14BrN3O3S |
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Molecular Weight |
468.3 g/mol |
IUPAC Name |
1-(3-bromophenyl)-7-methyl-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
InChI |
InChI=1S/C21H14BrN3O3S/c1-10-6-7-15-14(8-10)18(26)16-17(12-4-3-5-13(22)9-12)25(20(27)19(16)28-15)21-24-23-11(2)29-21/h3-9,17H,1-2H3 |
InChI Key |
FVAOHBVPVCQACR-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=C(S4)C)C5=CC(=CC=C5)Br |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NN=C(S4)C)C5=CC(=CC=C5)Br |
Origin of Product |
United States |
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